N-[2-(4-fluorophenyl)ethyl]-N'-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]ethanediamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-N'-[2-(4-fluorophenyl)sulfonyl-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C22H20F2N2O4S2/c23-16-5-3-15(4-6-16)11-12-25-21(27)22(28)26-14-20(19-2-1-13-31-19)32(29,30)18-9-7-17(24)8-10-18/h1-10,13,20H,11-12,14H2,(H,25,27)(H,26,28)
• InChI Key: IWIRYMYSIQKKKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C(=O)NCCC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H20F2N2O4S2
• Molecular Weight: 478.5 g/mol
• CAS No.: 896327-65-4

Description

N-[2-(4-fluorophenyl)ethyl]-N'-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C22H20F2N2O4S2 and its molecular weight is 478.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Science Applications Research involving sulfonated and fluorinated compounds demonstrates their utility in synthesizing novel materials with unique properties. For example, sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups have been synthesized for fuel-cell applications, showing higher mechanical properties and proton conductivity compared to random copolymers (Bae, Miyatake, & Watanabe, 2009). Similarly, sulfobetaine-type zwitterionic gemini surfactants have been studied for their physicochemical properties, indicating their potential in forming very small micelles with applications in drug delivery systems and nanotechnology (Yoshimura et al., 2006).

Chemical Reactivity and Fluorescence Applications The development of water-soluble sulfonato-Salen-type ligands for selective and sensitive fluorescence sensors for Cu2+ detection in water and living cells showcases the application of sulfonated compounds in chemical sensing and biological imaging (Zhou et al., 2012). This research highlights the ability of sulfonated and fluorinated compounds to interact with biological systems, enabling the development of targeted imaging and diagnostic tools.

Environmental Studies and Biodegradation Perfluoroalkyl acid precursors, including sulfonamides and sulfonate derivatives, have been explored for their environmental fate, biodegradability, and potential impacts on ecosystems. Studies focus on understanding the transformation and degradation pathways of these compounds, which is crucial for assessing their environmental footprint and designing greener chemical processes (Zhang et al., 2020).